Cas no 1213-42-9 (4-(4-methylbenzenesulfonamido)butanoic acid)

• Product Name: 4-(4-methylbenzenesulfonamido)butanoic acid
• CAS No: 1213-42-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD00222949
• CID: 1069210
• PubChem ID: 1714937
• Update Time: 2025-05-25

4-(4-methylbenzenesulfonamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-Methylphenyl)sulfonyl]amino}butanoic acid
• 4-(toluene-4-sulfonylamino)-butyric acid
• 4-(Toluol-4-sulfonylamino)-buttersaeure
• 4-(tosylamino)butan-2-one
• 4-(tosylamino)butanoic acid
• 4-(tosylamino)butyric acid
• 4-methyl-N-(3-oxo-butyl)-benzenesulfonamide
• Benzenesulfonamide,4-methyl-N-(3-oxobutyl)
• N-(3-oxobutyl)-p-toluenesulfonamide
• N-(4'-toluenesulfonyl)-4-aminobutyric acid
• Tos-GABA-OH
• 4-(4-methylbenzenesulfonamido)butanoic acid
• Butanoic acid, 4-[[(4-methylphenyl)sulfonyl]amino]-
• 4-([(4-Methylphenyl)sulfonyl]amino)butanoic acid
• AKOS000127821
• Z45674506
• SCHEMBL3898275
• EN300-51133
• F0020-0601
• STK288065
• 1213-42-9
• Cambridge id 5141401
• 4-[(4-methylbenzene)sulfonamido]butanoic acid
• HMS2629B13
• SB81773
• CBDivE_002600
• MLS000716258
• ALBB-012914
• 4-[(4-methylphenyl)sulfonylamino]butanoic acid
• SMR000277775
• VS-00868
• CHEMBL1466998
• 4-(4-methylphenylsulfonamido)butanoic acid
• BBL001764
• CS-0216555
• MFCD00222949

• MDL： MFCD00222949
• Inchi： 1S/C11H15NO4S/c1-9-4-6-10(7-5-9)17(15,16)12-8-2-3-11(13)14/h4-7,12H,2-3,8H2,1H3,(H,13,14)
• InChI Key： QCMWSRRLJGMSQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.60980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-methylbenzenesulfonamido)butanoic acid

Comprehensive Overview of 4-(4-Methylbenzenesulfonamido)butanoic Acid (CAS No. 1213-42-9): Properties, Applications, and Industry Insights

4-(4-Methylbenzenesulfonamido)butanoic acid (CAS No. 1213-42-9) is a specialized organic compound with a molecular formula of C₁₁H₁₅NO₄S. This sulfonamide derivative has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's butanoic acid moiety and 4-methylbenzenesulfonamido group contribute to its versatility in synthetic chemistry.

In recent years, the demand for high-purity sulfonamide compounds like 4-(4-methylbenzenesulfonamido)butanoic acid has surged, particularly in the development of targeted drug delivery systems and bioconjugation techniques. Researchers frequently search for "CAS 1213-42-9 solubility," "sulfonamide linker applications," and "4-methylbenzenesulfonamido synthesis," reflecting the compound's relevance in modern medicinal chemistry.

The compound's physicochemical properties make it valuable for peptide modification and prodrug design. Its carboxylic acid group enables easy conjugation with various biomolecules, while the sulfonamide functionality provides stability under physiological conditions. These characteristics align with current trends in precision medicine and personalized therapeutics, addressing frequent queries about "biocompatible linkers" and "controlled release formulations."

From a synthetic perspective, 1213-42-9 serves as an important intermediate in the preparation of more complex pharmacologically active compounds. The 4-methylphenyl group enhances the compound's lipophilicity, a property often investigated in searches for "improved drug bioavailability." This attribute is particularly relevant in the development of CNS-targeting drugs and anti-inflammatory agents.

Quality control of 4-(4-methylbenzenesulfonamido)butanoic acid typically involves advanced analytical techniques such as HPLC purity analysis and mass spectrometry characterization, topics frequently searched alongside "CAS 1213-42-9 specification." The compound's stability profile under various storage conditions is another area of interest, especially for pharmaceutical manufacturers seeking "long-term stable intermediates."

Environmental and safety considerations for 1213-42-9 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling, addressing common workplace safety queries related to "sulfonamide compound handling." The compound's ecological impact has been studied in relation to its biodegradation pathways, a growing concern in green chemistry initiatives.

Market analysis indicates steady growth in the fine chemicals sector for compounds like 4-(4-methylbenzenesulfonamido)butanoic acid, driven by increasing R&D investment in specialty pharmaceuticals. Industry reports often highlight the compound's role in developing next-generation therapeutics, particularly in oncology and metabolic disorders, areas generating numerous "drug discovery intermediates" related searches.

Future research directions for CAS 1213-42-9 may explore its potential in nanotechnology applications and smart material design, topics gaining traction in scientific literature. The compound's dual functional groups position it as a candidate for developing stimuli-responsive systems, aligning with searches for "advanced drug carriers" and "intelligent biomaterials."